N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(1-pyridin-3-yltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C14H11FN6OS/c15-10-3-1-4-11(7-10)17-13(22)9-23-14-18-19-20-21(14)12-5-2-6-16-8-12/h1-8H,9H2,(H,17,22)
• InChI Key: WDJIOIKGIUFURP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NN=NN2C3=CN=CC=C3
• Molecular Formula: C14H11FN6OS
• Molecular Weight: 330.34 g/mol

Description

N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide, also known as FPTA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential use as a tool for studying the function of specific proteins in the human body.

Scientific Research Applications

N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been used in a variety of scientific research applications due to its ability to selectively bind to specific proteins in the body. One such application is the study of protein-protein interactions, which are essential for many biological processes. N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to selectively bind to the protein Hsp90, which is involved in the folding and stabilization of other proteins. By binding to Hsp90, N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide can be used to study the function of this protein and its interactions with other proteins in the body.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide involves its selective binding to specific proteins in the body. Specifically, N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide binds to the ATP-binding site of Hsp90, which is essential for the protein's function. By binding to this site, N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide disrupts the function of Hsp90 and can lead to the degradation of other proteins that rely on Hsp90 for stability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide are primarily related to its ability to disrupt protein-protein interactions. By binding to Hsp90, N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide can lead to the degradation of other proteins that rely on Hsp90 for stability. This can have a variety of effects on cellular function, including the inhibition of cell growth and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in lab experiments is its selectivity for specific proteins. This allows researchers to study the function of specific proteins in the body and their interactions with other proteins. However, one limitation of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide. One area of interest is the development of new compounds that are similar to N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide but have improved selectivity and reduced toxicity. Another area of interest is the study of other proteins that may be targeted by N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide and the development of new applications for this compound in scientific research. Overall, N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has the potential to be a valuable tool for studying the function of specific proteins in the body and advancing our understanding of biological processes.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide involves a multi-step process that begins with the reaction of 3-fluoroaniline with 2-chloroacetyl chloride to form an intermediate compound. This intermediate is then reacted with sodium azide and copper (I) iodide to form the tetrazole ring. Finally, the thiol group is introduced through the reaction of the tetrazole intermediate with 3-mercaptopyridine. The resulting compound is then purified using column chromatography.